Cas no 179864-70-1 (Benzenepropanoic acid, 2-(1-oxopropyl)-, methyl ester)

Benzenepropanoic acid, 2-(1-oxopropyl)-, methyl ester structure
179864-70-1 structure
Product Name:Benzenepropanoic acid, 2-(1-oxopropyl)-, methyl ester
CAS No:179864-70-1
MF:C13H16O3
MW:220.264344215393
CID:1370265
Update Time:2024-08-16

Benzenepropanoic acid, 2-(1-oxopropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 2-(1-oxopropyl)-, methyl ester
    • Inchi: 1S/C13H16O3/c1-3-12(14)11-7-5-4-6-10(11)8-9-13(15)16-2/h4-7H,3,8-9H2,1-2H3
    • InChI Key: GRNNUBPGTBLRCN-UHFFFAOYSA-N
    • SMILES: C1(CCC(OC)=O)=CC=CC=C1C(=O)CC

Computed Properties

  • Exact Mass: 220.10998

Experimental Properties

  • Density: 1.065±0.06 g/cm3(Predicted)
  • Boiling Point: 325.9±25.0 °C(Predicted)
  • PSA: 43.37
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